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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734

Technical Support Center: Calcium L-Lactate
Pentahydrate Stability

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of Calcium L-Lactate
Pentahydrate in acidic and alkaline conditions.

Frequently Asked Questions (FAQSs)

Q1: What is the general stability of Calcium L-Lactate Pentahydrate?

Calcium L-Lactate Pentahydrate is a stable compound under normal storage conditions, kept
in tight containers at room temperature.[1][2][3] HowevVer, it is susceptible to degradation under
heat and in aqueous solutions with acidic or alkaline pH.[4][5] The primary degradation
pathway is the hydrolysis of the lactate ester.

Q2: How does pH affect the stability of Calcium L-Lactate Pentahydrate in agqueous
solutions?

Aqueous solutions of Calcium L-Lactate Pentahydrate are slightly alkaline, with a pH ranging
from 6.0 to 8.5.[6][7] In strongly acidic or alkaline conditions, the lactate moiety can undergo
hydrolysis, leading to the formation of lactic acid and other degradation products. The rate of
hydrolysis is dependent on the pH and temperature of the solution.
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Q3: What are the expected degradation products of Calcium L-Lactate Pentahydrate in acidic
and alkaline conditions?

Under both acidic and alkaline conditions, the primary degradation product is expected to be
lactic acid, resulting from the hydrolysis of the lactate ester. In more extreme conditions, further
degradation of lactic acid could occur.

Q4: Can Calcium L-Lactate Pentahydrate be used in acidic or alkaline formulations?

Caution should be exercised when formulating Calcium L-Lactate Pentahydrate in highly
acidic or alkaline conditions due to the risk of degradation. It is crucial to conduct formulation-
specific stability studies to ensure the product's integrity and efficacy throughout its shelf life.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Unexpected drop in pH of a
Calcium L-Lactate

Pentahydrate solution.

Degradation of the lactate to

lactic acid.

Verify the storage conditions
and age of the solution.
Prepare fresh solutions for
experiments. Conduct a
stability study to determine the
rate of degradation under your

specific conditions.

Precipitation observed in an
alkaline solution containing
Calcium L-Lactate

Pentahydrate.

Formation of insoluble calcium
salts (e.g., calcium hydroxide
or calcium carbonate from

atmospheric CO2).

Ensure the pH of the solution
is not excessively high. Use a
buffered system if possible.
Prepare solutions fresh and
protect them from atmospheric

carbon dioxide.

Inconsistent analytical results
for Calcium L-Lactate

Pentahydrate content.

Degradation of the analyte
during sample preparation or

analysis.

Ensure sample diluents are
pH-neutral or appropriately
buffered. Minimize the time
between sample preparation
and analysis. Validate the
analytical method for stability-

indicating properties.

Appearance of unknown peaks
in HPLC chromatograms

during stability testing.

Formation of degradation

products.

Conduct forced degradation
studies to identify potential
degradation products. Use a
validated stability-indicating
HPLC method capable of
separating the parent
compound from all potential

degradants.

Quantitative Stability Data

The following tables provide representative data on the expected stability of Calcium L-

Lactate Pentahydrate under forced degradation conditions. This data is based on general
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principles of ester hydrolysis and should be confirmed by experimental studies.

Table 1: Stability of Calcium L-Lactate Pentahydrate in Acidic Conditions (0.1 M HCI) at 60°C

Time (hours) % Degradation (Approx.) Major Degradation Product
0 0

2 5 Lactic Acid

4 10 Lactic Acid

8 18 Lactic Acid

24 45 Lactic Acid

Table 2: Stability of Calcium L-Lactate Pentahydrate in Alkaline Conditions (0.1 M NaOH) at
60°C

Time (hours) % Degradation (Approx.) Major Degradation Product
0 0

1 8 Lactic Acid

2 15 Lactic Acid

4 28 Lactic Acid

8 50 Lactic Acid

Experimental Protocols
Forced Degradation Study: Acid and Base Hydrolysis

This protocol outlines a general procedure for conducting a forced degradation study of
Calcium L-Lactate Pentahydrate in acidic and alkaline conditions, in accordance with ICH
guidelines.[8]

Objective: To evaluate the stability of Calcium L-Lactate Pentahydrate under acidic and
alkaline stress conditions and to identify potential degradation products.
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Materials:

e Calcium L-Lactate Pentahydrate

e Hydrochloric Acid (HCI), 0.1 M

e Sodium Hydroxide (NaOH), 0.1 M

e Purified Water (HPLC grade)

e pH meter

o Volumetric flasks

o Pipettes

o Water bath or incubator

e HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or RI)

Procedure:

o Preparation of Stock Solution: Accurately weigh and dissolve a known amount of Calcium L-
Lactate Pentahydrate in purified water to prepare a stock solution of a suitable
concentration (e.g., 1 mg/mL).

e Acid Hydrolysis:

Transfer a known volume of the stock solution into a volumetric flask.

[e]

[e]

Add an equal volume of 0.1 M HCI.

o

Keep the flask in a water bath or incubator at a specified temperature (e.g., 60°C).

[¢]

Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

o

Neutralize the samples with an equivalent amount of 0.1 M NaOH before dilution and
HPLC analysis.
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o Base Hydrolysis:

(¢]

Transfer a known volume of the stock solution into a volumetric flask.

[¢]

Add an equal volume of 0.1 M NaOH.

[¢]

Keep the flask in a water bath or incubator at a specified temperature (e.g., 60°C).

[e]

Withdraw samples at predetermined time intervals (e.g., 0, 1, 2, 4, and 8 hours).

o

Neutralize the samples with an equivalent amount of 0.1 M HCI before dilution and HPLC
analysis.

» Control Sample: Prepare a control sample by diluting the stock solution with purified water
and storing it under the same temperature conditions.

o HPLC Analysis: Analyze all the samples using a validated stability-indicating HPLC method.
The method should be able to separate the intact Calcium L-Lactate from its degradation
products.

o Data Analysis: Calculate the percentage of degradation at each time point by comparing the
peak area of the intact drug in the stressed samples to that of the control or the initial time
point.

Visualizations
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Caption: Workflow for a forced degradation study of Calcium L-Lactate Pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [stability of Calcium L-lactate pentahydrate in acidic and
alkaline conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8254734+#stability-of-calcium-I-lactate-pentahydrate-
in-acidic-and-alkaline-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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